Cas no 2228672-36-2 (2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one)

• Product Name: 2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one
• CAS No: 2228672-36-2
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 5971169
• PubChem ID: 165634462
• Update Time: 2025-10-29

2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one
• EN300-1992368
• 2228672-36-2

• Inchi： 1S/C13H15ClO2/c1-13(2)6-5-10-7-9(11(15)8-14)3-4-12(10)16-13/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： VZLMULYSVQTNPN-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=1)CCC(C)(C)O2)=O

Computed Properties

• Exact Mass: 238.0760574g/mol
• Monoisotopic Mass: 238.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one

Research Briefing on 2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one (CAS: 2228672-36-2)

In recent years, the compound 2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one (CAS: 2228672-36-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzopyran scaffold and chloro-ethanone functional group, has demonstrated promising potential in various therapeutic applications. The following research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic versatility of 2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more accessible for large-scale production. The compound's structural features, including the benzopyran core, have been linked to its ability to interact with various biological targets, particularly in the central nervous system (CNS) and inflammatory pathways.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies suggest its potential efficacy in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Additionally, preliminary data indicate anti-inflammatory properties, possibly mediated through the inhibition of key pro-inflammatory cytokines. These findings position the compound as a multi-target therapeutic agent worthy of further exploration.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one. Recent research has focused on structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have identified several derivatives with improved properties, paving the way for next-generation therapeutics based on this scaffold.

In conclusion, 2-chloro-1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one represents a compelling candidate for further drug development. Its dual action on CNS and inflammatory targets, combined with advances in synthetic chemistry, underscores its potential in addressing unmet medical needs. Future research should prioritize clinical translation and mechanistic studies to fully elucidate its therapeutic potential.